Senkyunolide H

• IUPAC Name: (3Z,6R,7S)-3-butylidene-6,7-dihydroxy-4,5,6,7-tetrahydro-2-benzofuran-1-one
• InChI: InChI=1S/C12H16O4/c1-2-3-4-9-7-5-6-8(13)11(14)10(7)12(15)16-9/h4,8,11,13-14H,2-3,5-6H2,1H3/b9-4-/t8-,11-/m1/s1
• InChI Key: DQNGMIQSXNGHOA-OBEBJBLMSA-N
• Canonical SMILES: CCCC=C1C2=C(C(C(CC2)O)O)C(=O)O1
• Isomeric SMILES: CCC/C=C\1/C2=C([C@@H]([C@@H](CC2)O)O)C(=O)O1
• Molecular Formula: C12H16O4
• Molecular Weight: 224.25 g/mol
• CAS No.: 94596-27-7

Description

Senkyunolide h is a member of 2-benzofurans.
(3Z,6R,7S)-3-Butylidene-6,7-dihydroxy-4,5,6,7-tetrahydro-2-benzofuran-1-one is a natural product found in Ligusticum striatum, Angelica sinensis, and other organisms with data available.

Scientific Research Applications

Synthesis and Biotransformation

• An efficient method for the preparation of 4-oxo-tetrahydroindoles, closely related to the target compound, was applied to synthesize N-substituted derivatives. Manganese(III) acetate-mediated acetoxylation produced a closely related compound, and its conversion to indole derivatives was achieved. Biotransformation of pharmacologically interesting compounds was also conducted using Aspergillus niger (Caliskan et al., 2020).

Electrochemical Study

• The electrochemical oxidation of a benzofuran derivative was studied in a carbon nanotube paste electrode-based ionic liquid. This study revealed an efficient catalytic activity of the electrode for electrooxidation of hydrazine, significantly reducing its overpotential (Mazloum‐Ardakani & Khoshroo, 2013).

Chemical Synthesis and Structure

• Research on tetrahydrocyclohepta[cd]benzofurans involved synthesizing these compounds via specific treatments, indicating the influence of different substituents on yield. This research highlights the complexity and potential of benzofuran derivatives in chemical synthesis (Horaguchi et al., 1990).

Pharmaceutical Relevance

• Specific carbamates of phenols derived from benzofuran showed inhibitory activities against human acetylcholinesterase and butyrylcholinesterase, indicating potential pharmaceutical applications (Luo et al., 2005).

Chiral Synthons

• The metabolism of dihydrobenzofuran using Pseudomonas putida resulted in novel chiral synthons, potentially valuable for synthesis. This indicates the role of biotransformation in generating structurally diverse and potentially useful compounds (Boyd et al., 1993).

Mechanism of Action

Target of Action

Senkyunolide H has been reported to interact with several targets. It has been found to be effective in preventing cerebral ischemic stroke . The compound’s primary targets include proteins involved in the regulation of transcription from RNA polymerase II promoter, epidermal growth factor receptor signaling pathway, phosphatidylinositol-mediated signaling, and nitric oxide synthase regulator activity .

Mode of Action

This compound interacts with its targets to bring about changes at the molecular level. It has been shown to have a role in treating cerebral ischemic stroke via regulating some biological processes . It also protects PC12 cells from oxygen glucose deprivation/reperfusion (OGD/R)-induced injury via the cAMP-PI3K/AKT signaling pathway .

Biochemical Pathways

This compound affects several biochemical pathways. The Kyoto Encyclopedia of Genes and Genomes analysis showed that the phosphoinositide 3-kinase (PI3K)/protein kinase B (Akt) signaling pathway was significantly enriched . It also seems to be related to the coagulation cascade .

Result of Action

The action of this compound results in several molecular and cellular effects. It has been reported to significantly decrease the neurological scores, infarct volume, and neuronal death in the middle cerebral artery occlusion mice . It also protects PC12 cells from OGD/R-induced cell death .

Action Environment

The action of this compound can be influenced by environmental factors. For instance, it has been found to be relatively stable to heat, acid, and oxygen . .

Customer Q & A

Q1: What are the primary pharmacological activities attributed to Senkyunolide H?

A1: this compound exhibits various pharmacological effects, including:

• Anti-platelet aggregation: Studies show this compound can inhibit ADP-induced platelet aggregation, potentially contributing to its cardiovascular benefits. []
• Neuroprotective effects: Research suggests this compound may offer neuroprotection through mechanisms like regulating autophagy in neuronal cells via the P13K/AKT/mTOR signaling pathway. []
• Anti-inflammatory activity: this compound has demonstrated the ability to attenuate lipopolysaccharide-mediated neuroinflammation in BV2 microglia cells. []
• Antiproliferative effects: In vitro studies suggest this compound can inhibit the proliferation of smooth muscle cells, highlighting its potential in addressing atherosclerosis. [, ]

Q2: How does this compound interact with its targets to exert its effects?

A2: While the exact mechanisms are still under investigation, research suggests:

• ERK and NF-κB pathway regulation: this compound appears to modulate these pathways, contributing to its anti-inflammatory and neuroprotective effects. []
• P13K/AKT/mTOR pathway modulation: This pathway is implicated in this compound's influence on neuronal cell autophagy, potentially impacting its neuroprotective properties. []

Q3: Are there any in vivo studies supporting the therapeutic potential of this compound?

A3: Yes, animal studies have shown that:

• Cerebral Ischemia: this compound loaded nanoparticles effectively reduced brain tissue water content and neuronal apoptosis in a rat model of cerebral ischemia. []
• Migraine: Research using a rat model of migraine suggests this compound crosses the blood-brain barrier and might contribute to the therapeutic effects of Dachuanxiong Decoction. []

Q4: Is there evidence of this compound inducing resistance or cross-resistance?

A4: The available research does not provide specific information about this compound inducing resistance or cross-resistance. Further investigation is needed to explore this aspect.

Q5: What is the molecular formula and weight of this compound?

A5:

Q6: What are the key structural features of this compound?

A6: this compound is a phthalide derivative characterized by:

• Two hydroxyl groups at the 6- and 7-positions on the tetrahydrofuran ring, with a (Z)-configuration for the double bond in the butylidene side chain and specific stereochemistry at carbons 6 and 7. [, , , , ]

Q7: How does the structure of this compound relate to its activity?

A7: Structure-activity relationship (SAR) studies indicate that:

• The (Z)-configuration of the double bond in the butylidene side chain is crucial for its antiproliferative activity. []
• The presence of the two hydroxyl groups at the 6 and 7 positions contributes significantly to its anti-competent effect on smooth muscle cell proliferation. []

Q8: What are the common analytical techniques used to characterize and quantify this compound?

A8: Several analytical methods are employed, including:

• High-Performance Liquid Chromatography (HPLC): Frequently coupled with Diode Array Detection (DAD) and Mass Spectrometry (MS) for identification and quantification. [, , , , , , , , ]
• Gas Chromatography-Mass Spectrometry (GC-MS): Used to analyze volatile components, including this compound, in essential oil extracts. []
• Ultra-High Performance Liquid Chromatography (UHPLC): Coupled with MS/MS for sensitive and rapid analysis in complex matrices like herbal extracts. [, ]
• Nuclear Magnetic Resonance (NMR): Used for structural elucidation and confirmation. [, , ]

Q9: What are the common methods for extracting this compound from Ligusticum chuanxiong?

A9: Various extraction techniques are utilized, including:

• Traditional solvent extraction: Often involves ethanol or methanol. [, , ]
• Microwave-assisted extraction (MAE): Employs microwave energy to accelerate extraction, potentially with ionic liquids as solvents. [, , , ]
• Supercritical fluid extraction (SFE): Utilizes supercritical CO2, offering a greener alternative. [, ]
• High-pressure ultrasonic-assisted extraction: Employs high pressure and ultrasound to enhance extraction efficiency. []

Q10: How stable is this compound under various storage conditions?

A: * Susceptibility to degradation: this compound can degrade under natural conditions, especially with exposure to light and heat. [, ]* Changes during storage: Studies show significant changes in this compound levels in Chuanxiong Rhizoma during storage, impacting its quality and therapeutic potential. []* Recommended storage: Storing Chuanxiong Rhizoma in a cool, dark, and dry environment is recommended to minimize degradation. []

Q11: Have there been any studies on formulating this compound to improve its stability or bioavailability?

A: While specific formulation strategies for this compound are not extensively discussed in the provided research, one study explored its encapsulation in lipid nanoparticles to improve its delivery to the brain for treating cerebral ischemia. [] Further research is needed to explore diverse formulation approaches for enhanced stability and bioavailability.

Q12: What is known about the metabolism of this compound?

A:

• Hepatic Metabolism: In vitro studies using rat and human hepatocytes identified ten metabolites of this compound, primarily generated through hydroxylation, hydration, glucuronidation, and GSH conjugation. []
• In vivo metabolites: Following oral administration of Chuanxiong Rhizoma extract to rats, Senkyunolide I and this compound were detected in plasma and liver. []

Q13: Are there significant differences in this compound pharmacokinetics between normal and diseased states?

A: Research using a rat model of migraine showed that the absorption of this compound was significantly increased in migrainous rats compared to normal rats after oral administration of Chuanxiong Rhizoma extract. []